Cas no 566947-04-4 ()

• CAS No: 566947-04-4
• MF: C₆H₅NO₄S
• MW: 187.173200368881
• CID: 876377
• Update Time: 2026-04-29

Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid,2-methyl-5-nitro-(9CI)

Computed Properties

• Exact Mass: 186.994
• Monoisotopic Mass: 186.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2